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Cat. No.: B1593419

An In-depth Technical Guide to Calcium 2-Ketogluconate

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of Calcium 2-ketogluconate, a
specialized organic calcium salt. Designed for researchers, scientists, and professionals in drug
development and cosmetic science, this document delves into the core chemical and physical
properties, synthesis, biological significance, and analytical methodologies associated with this
compound. Our focus is on delivering not just data, but also the causal insights behind its
applications and the validation inherent in its analysis.

Introduction and Strategic Importance

Calcium 2-ketogluconate (Ca-2KGA) is the calcium salt of 2-keto-D-gluconic acid, a
derivative of glucose metabolism. While less common than salts like calcium gluconate or
citrate, it holds unique value in specialized applications.[1] It is produced synthetically or
through biotechnological fermentation and is recognized for its high bioavailability and specific
biological activities.[1][2][3] Its primary applications are in advanced cosmeceuticals as a potent
anti-aging ingredient and in medicine as a highly bioavailable source of calcium for treating
deficiencies like hypocalcemia.[1][2] This guide will elucidate the technical foundations that
make Calcium 2-ketogluconate a compound of significant interest.

Chemical Identity and Structure
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A precise understanding of a molecule's structure is fundamental to comprehending its function
and interactions. Calcium 2-ketogluconate is an ionic compound formed between a calcium
cation (Caz*) and two 2-keto-D-gluconate anions.

IUPAC Name: calcium bis((3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoate)[4]

CAS Number: 3470-37-9[4][5][6]

Molecular Formula: Ci12H18Ca014[4][5]

Synonyms: Calcium 2-keto-D-gluconate, 2-Keto-D-gluconic acid hemicalcium salt, Ca-2K,
Calcium ketogluconate.[1][4][5]

The structure consists of two molecules of 2-keto-D-gluconic acid, each of which has lost a
proton from its carboxylic acid group, ionically bonded to a single divalent calcium ion.

Caption: lonic association in Calcium 2-ketogluconate.

Physicochemical Properties

The physical and chemical characteristics of Calcium 2-ketogluconate dictate its handling,
formulation, and stability. These properties are summarized below.

Property Value Source(s)

Molecular Weight 426.34 g/mol [4107]

Appearance White powder [2][3]
Typically >97% (Biotechnolo

Purity ypiealy ( i [2][3][8]
Grade)

N Hydrosoluble (Soluble in
Solubility [2]

water)

- Stable under standard
Stability N [1]
conditions.

o Synthetically produced or
Origin : L [11[2][3]
obtained via biotechnology.
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The solubility in water is a critical feature, enabling its use in aqueous formulations for both
cosmetic and medical applications. Its stability ensures a reliable shelf-life in finished products.

[1][2]

Synthesis and Manufacturing Overview

Calcium 2-ketogluconate is not a naturally occurring compound and requires chemical
synthesis or biotechnological processes for its production.[1]

1. Chemical Synthesis: The primary synthetic route involves the reaction of 2-keto-D-gluconic
acid with a suitable calcium salt, such as calcium carbonate.[1] The acid neutralizes the
carbonate, forming the calcium salt, water, and carbon dioxide.

2. Biotechnological Fermentation: A more advanced and common method utilizes microbial
fermentation. Specific strains of bacteria, such as Pseudomonas or Gluconobacter japonicus,
are capable of oxidizing D-glucose to 2-keto-D-gluconic acid.[6][9] The acid is then recovered
from the fermentation broth and subsequently neutralized with a calcium source to produce the
final salt. This biotechnological route is often preferred for producing high-purity material for
cosmetic and pharmaceutical use.[2][3]

Biotechnological Pathway Chemical Synthesis
Microbial Fermentation A Neutralization N . .
D-Glucose Substrate H (e.0., Pseudomonas sp.) H 2-Keto-D-gluconic Acid (with Calcium Carbonate) H Purification & Drying Calcium 2-Ketogluconate

Click to download full resolution via product page

Caption: General manufacturing workflow for Calcium 2-ketogluconate.

Biological Role and Mechanism of Action

The utility of Calcium 2-ketogluconate in drug development and cosmetics stems from its
specific interactions within biological systems.

A. Dermal Applications: Extracellular Matrix Stimulation
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In cosmetic science, Calcium 2-ketogluconate is marketed as a high-performance anti-aging
active ingredient.[3] Its primary mechanism is the stimulation of key components in the skin's
extracellular matrix (ECM). It has been shown to significantly boost the endogenous synthesis

of:

e Hyaluronic Acid: A critical glycosaminoglycan responsible for skin hydration, turgor, and

viscoelasticity.
o Elastin: A protein that provides elasticity and resilience to the skin.

By promoting the production of these macromolecules, Calcium 2-ketogluconate helps to
improve skin elasticity, reduce the appearance of wrinkles, and combat signs of cutaneous
fatigue.[2][8]
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Caption: Mechanism of action in dermal anti-aging applications.
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B. Medical and Nutritional Applications

As a calcium salt, it serves as a source of elemental calcium. Its high bioavailability makes it an
effective option for dietary supplements and in clinical settings for treating hypocalcemia (low
blood calcium levels), where it can be used in infusion solutions.[1] The gluconate-related
structure facilitates absorption and utilization by the body.

Analytical Methodologies

Ensuring the purity, identity, and concentration of Calcium 2-ketogluconate is paramount for
quality control in both raw material and finished product manufacturing. A multi-step analytical
approach is typically employed.

A. High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation, identification, and quantification of 2-
ketogluconate.

Protocol Outline:

o Sample Preparation: Accurately weigh the sample and dissolve it in a suitable mobile phase
or ultrapure water to a known concentration.

o Chromatographic Conditions:
o Column: A suitable reversed-phase column (e.g., C18) or an ion-exchange column.
o Mobile Phase: An aqueous buffer system, often with a controlled pH.

o Detector: A Refractive Index Detector (RID) is commonly used for compounds like this that
lack a strong UV chromophore.

¢ Quantification: Prepare a standard curve using certified reference material. The
concentration of the sample is determined by comparing its peak area to the standard curve.

B. Complexometric Titration for Calcium Content
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This classic titrimetric method provides a robust and accurate determination of the calcium
content.

Protocol Outline:
o Sample Preparation: Accurately weigh the sample and dissolve it in deionized water.

e pH Adjustment: Add a pH buffer (e.g., ammonia-ammonium chloride) to raise the pH to
approximately 10.

« Indicator: Add a suitable metal ion indicator, such as Eriochrome Black T or Hydroxy
Naphthol Blue.[10]

« Titration: Titrate the solution with a standardized solution of ethylenediaminetetraacetic acid
(EDTA). The endpoint is observed as a distinct color change (e.g., from wine red to blue for
EBT), which occurs when all the Ca?* ions have been chelated by the EDTA.

e Calculation: The calcium content is calculated based on the volume and concentration of the
EDTA titrant used.
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Caption: A typical analytical workflow for quality control.
Applications in Research and Drug Development
The unique properties of Calcium 2-ketogluconate lend it to several advanced applications:

o Cosmeceuticals: As a primary active in anti-aging, firming, and anti-wrinkle formulations for
mature skin.[2][3][11] It is often featured in premium skincare products.

e Pharmaceutical Formulations: Used as a calcium source in oral supplements and parenteral
(injectable) solutions to treat calcium deficiencies.[1]

» Drug Delivery Systems: Serves as a biocompatible cross-linking agent. The release of Ca?*
ions can be used to trigger the in-situ formation of hydrogels from anionic polymers like
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sodium alginate. These hydrogels can encapsulate drugs or cells for controlled release and
tissue engineering applications.

o Chemical Synthesis: It is a precursor in the synthesis of other valuable compounds, such as
the antioxidant D-erythorbic acid.[6][12]

Conclusion

Calcium 2-ketogluconate is a multifaceted compound with significant technical value. Its well-
defined chemical structure, favorable physicochemical properties, and specific biological
activities make it a strategic ingredient in the cosmetic and pharmaceutical industries. From
enhancing skin elasticity by stimulating the extracellular matrix to providing a bioavailable
source of calcium, its applications are grounded in sound scientific principles. The robust
analytical methods available for its characterization ensure the quality and reliability demanded
by researchers and drug development professionals. As research continues, the potential for its
use in novel drug delivery systems and other advanced applications is likely to expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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